4-fluoro-N-methyl-3-nitrobenzamide

• IUPAC Name: 4-fluoro-N-methyl-3-nitrobenzamide
• InChI: InChI=1S/C8H7FN2O3/c1-10-8(12)5-2-3-6(9)7(4-5)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key: LTGYDUQSOZFFEM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• CAS No.: 475216-25-2

Description

4-fluoro-N-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C8H7FN2O3 and its molecular weight is 198.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis

  A study by Xu, Xu, and Zhu (2013) describes a concise synthesis method for related compounds, indicating the chemical pathways and potential for efficient production of 4-fluoro-N-methyl-3-nitrobenzamide derivatives (Defeng Xu, Xingzhu Xu, & Zhiling Zhu, 2013).

• Fluorescence Emission Variations

  Phukan, Goswami, and Baruah (2015) explored the fluorescence emissions of various N-(methylthiazol-2-yl)nitrobenzamide isomers, showing selective reduction upon interaction with certain metal ions. This indicates the potential of this compound in fluorescence-based applications (Nithi Phukan, Abir Goswami, & J. Baruah, 2015).

Applications in Imaging and Receptor Studies

• PET Imaging Ligand Development

  Yamasaki et al. (2011) synthesized a derivative for PET imaging targeting metabotropic glutamate receptor subtype 1. This suggests potential applications of this compound derivatives in PET imaging (Tomoteru Yamasaki et al., 2011).

• σ Receptor Radioligand

  Shiue et al. (1997) explored derivatives of this compound as potential ligands for PET imaging of σ receptors, indicating its utility in neuroimaging and receptor studies (C. Shiue et al., 1997).

Chemical Reactions and Interactions

• Crystal Engineering: Saha, Nangia, and Jaskólski (2005) discussed the formation of molecular tapes and interactions in crystals involving compounds like 4-nitrobenzamide, indicating potential uses in crystal engineering and design (B. K. Saha, A. Nangia, & M. Jaskólski, 2005).

Anticancer and Antimicrobial Potential

• Anticancer Activity: Thimmegowda et al. (2008) synthesized and evaluated derivatives as inhibitors of breast cancer cell proliferation, suggesting potential therapeutic applications in oncology (N. R. Thimmegowda et al., 2008).

2

Antimycobacterial Activity

Wang et al. (2019) reported the design and synthesis of novel nitrobenzamide derivatives, including those related to this compound, with considerable in vitro antitubercular activity. This highlights its potential in developing antimicrobial agents (Hongjiang Wang et al., 2019).

Safety and Hazards

The safety information for 4-fluoro-N-methyl-3-nitrobenzamide indicates that it is a hazardous compound. The GHS pictograms indicate that it is harmful if swallowed (H302), causes skin irritation (H315), causes eye irritation (H320), and may cause respiratory irritation (H335).

Mechanism of Action

Target of Action

The primary targets of 4-fluoro-N-methyl-3-nitrobenzamide are currently unknown

Pharmacokinetics

The pharmacokinetic properties of this compound have been partially characterized . The compound has a high gastrointestinal absorption and a low skin permeation rate . The compound is very soluble in water .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of other substances, such as food or other drugs, can affect the absorption, distribution, metabolism, and excretion of the compound .

Synthesis routes and methods

Procedure details

4-Fluoro-3-nitrobenzoic acid (3.00 g, 16.2 mmoles) was dissolved in dichloromethane (100 mL) and cooled in an ice bath to 0–5° C. EDC (3.73 g, 19.5 mmoles) was added followed by dropwise addition of methylamine solution (8.1 mL, 16.2 mmoles, 2.0 M solution in THF). The mixture was allowed to slowly warm to room temperature and stirred for 2 h. The mixture was then diluted with ethyl acetate and washed successively with 1 M HCl, saturated aqueous NaHCO3 and brine. The organic extracts were dried over MgSO4, filtered and concentrated in vacuo to leave 4-fluoro-3-nitro-N-methylbenzamide as a yellow solid (2.94 g, 91%) which was used directly in the next step.